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Compound of Interest

Compound Name: Ethyl 3-aminopicolinate

Cat. No.: B028016

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ethyl 3-aminopicolinate is a pyridine derivative with the CAS number 27507-15-9. It serves as
a crucial building block in synthetic organic chemistry, particularly in the development of
pharmacologically active compounds. This technical guide provides a comprehensive overview
of its physicochemical properties, spectroscopic data, synthesis, and key applications in
medicinal chemistry, with a focus on its role as a precursor to Kenpaullone derivatives,
cannabinoid receptor ligands, and nociceptive agents. All quantitative data is presented in
structured tables for ease of reference, and relevant synthetic pathways are visualized using
Graphviz diagrams.

Physicochemical Properties

Ethyl 3-aminopicolinate is a solid at room temperature, appearing as a white to pale-yellow or
brown powder or crystals. It is characterized by the following properties:
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Property Value Source(s)
CAS Number 27507-15-9 [1]12113]
Molecular Formula CsH10N202 [1][3]
Molecular Weight 166.18 g/mol [11[2]
Melting Point 131-133 °C

Boiling Point 326.2 °C at 760 mmHg

Physical Form

Solid (White to pale-yellow to

brown powder or crystals)

IUPAC Name

ethyl 3-amino-2-

pyridinecarboxylate

Predicted pKa

2.79+£0.10

Predicted Density

1.192 + 0.06 g/cm?3

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and confirmation of Ethyl 3-

aminopicolinate.

'H NMR Spectroscopy

While a complete, high-resolution spectrum from a primary literature source is not readily

available in the public domain, typical proton NMR chemical shifts for similar structures suggest

the following approximate assignments in a suitable deuterated solvent:

o Ethyl group (CH2): ~4.3 ppm (quartet)

e Ethyl group (CHs): ~1.3 ppm (triplet)

e Amino group (NH2): A broad singlet, the chemical shift of which is solvent and concentration-

dependent.
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o Pyridine ring protons: Aromatic region (~7.0-8.0 ppm), with splitting patterns corresponding
to their positions on the substituted ring.

Other Spectroscopic Data

Further structural confirmation would typically involve 13C NMR, Infrared (IR) spectroscopy, and
Mass Spectrometry (MS). Researchers are advised to acquire these spectra on their specific
sample for unambiguous identification.

Synthesis and Reactivity

Ethyl 3-aminopicolinate is primarily used as a chemical intermediate.[3] Its synthesis and
subsequent reactions are central to its application in drug discovery.

Synthesis of Ethyl 3-aminopicolinate

A common synthetic route to aminopicolinic acids involves the reduction of a corresponding
nitro derivative, which is then esterified. A generalized workflow is presented below.
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Synthesis of Ethyl 3-aminopicolinate

3-Nitropicolinic acid

l

Esterification
(e.g., EtOH, H2S0a4)

l

Ethyl 3-nitropicolinate

'

Reduction
(e.g., H2, Pd/C or SnCl2)

Ethyl 3-aminopicolinate

Click to download full resolution via product page

Caption: Generalized synthetic workflow for Ethyl 3-aminopicolinate.

Reactivity Profile

The reactivity of Ethyl 3-aminopicolinate is characterized by the presence of three key
functional groups: the aromatic amino group, the ethyl ester, and the pyridine ring nitrogen.

e Amino Group: The primary amine is nucleophilic and can undergo a variety of reactions,
including acylation, alkylation, and diazotization. It is a key site for introducing diversity in the
synthesis of compound libraries.
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o Ester Group: The ethyl ester can be hydrolyzed to the corresponding carboxylic acid or
converted to other functional groups such as amides.

» Pyridine Nitrogen: The nitrogen atom in the pyridine ring is basic and can be protonated or
alkylated.

Incompatible materials to consider during handling and storage include strong acids, strong
alkalis, and strong oxidizing/reducing agents.

Applications in Drug Discovery and Development

Ethyl 3-aminopicolinate is a valuable starting material for the synthesis of several classes of
biologically active molecules.

Precursor to Kenpaullone Derivatives

Kenpaullones are a class of potent inhibitors of cyclin-dependent kinases (CDKs) and glycogen
synthase kinase-3[3 (GSK-3[). The synthesis of paullones with aminoalkyl side chains has
been reported, highlighting the utility of aminopyridine derivatives in constructing the core
benzazepine structure.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b028016?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Role in Kenpaullone Derivative Synthesis

Ethyl 3-aminopicolinate

:

Multi-step synthesis

'

Paullone Core Structure
(Benzazepine)

Kenpaullone Derivatives

Click to download full resolution via product page

Caption: Ethyl 3-aminopicolinate as a starting material for Kenpaullone derivatives.

Intermediate for Cannabinoid Receptor Ligands

The scaffold of Ethyl 3-aminopicolinate can be elaborated to produce ligands for cannabinoid
receptors (CB1 and CB2). These receptors are implicated in a wide range of physiological
processes, and their modulation is a key area of therapeutic research.

Role in the Development of Nociceptive Agents

Nociceptive agents are compounds that target the pathways involved in the sensation of pain.
The aminopicolinate structure provides a versatile platform for the synthesis of novel
analgesics.

Experimental Protocols
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Detailed experimental protocols for the synthesis and reactions of Ethyl 3-aminopicolinate are
typically found in the primary scientific literature and patents. Below is a generalized
experimental workflow for a reaction involving the amino group.

General Experimental Workflow for Amine Functionalization

Dissolve Ethyl 3-aminopicolinate
in a suitable solvent

'

Add reactant
(e.g., acyl chloride, alkyl halide)

l

Stir at appropriate temperature

'

Monitor reaction progress
(e.g., TLC, LC-MS)

'

Work-up and purification
(e.g., extraction, chromatography)

y

Characterization of product
(e.g., NMR, MS)

Click to download full resolution via product page

Caption: A generalized workflow for reactions involving the amino group of Ethyl 3-
aminopicolinate.
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Safety, Handling, and Storage
Hazard Identification

Ethyl 3-aminopicolinate is associated with the following hazard statements:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

The GHS pictogram associated with this compound is the exclamation mark (GHS07).

Handling and Personal Protective Equipment

When handling Ethyl 3-aminopicolinate, it is crucial to avoid inhalation, and contact with eyes
and skin.[4] Work should be conducted in a well-ventilated area.[4] Standard personal
protective equipment should be worn, including:

o Safety glasses or goggles
e Chemical-resistant gloves

e Alab coat or other protective clothing

Storage

For optimal stability, Ethyl 3-aminopicolinate should be stored in a refrigerator at 2-8°C,
protected from light.[1] The container should be kept tightly sealed in a dry and well-ventilated
place.

Incompatible Materials

Strong oxidizing agents, strong acids, and strong bases should be avoided.

Hazardous Decomposition Products
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Under fire conditions, thermal decomposition may produce toxic fumes, including carbon oxides
and nitrogen oxides.

Conclusion

Ethyl 3-aminopicolinate is a versatile and valuable building block for medicinal chemistry and
drug development. Its trifunctional nature allows for the synthesis of a diverse range of complex
molecules, including potent kinase inhibitors and modulators of the cannabinoid system. A
thorough understanding of its physicochemical properties, reactivity, and safe handling
procedures is essential for its effective application in research and development. Further
investigation into its own biological activities may also reveal novel therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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